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Compound of Interest

Compound Name: Saralasin acetate anhydrous

Cat. No.: B15177700

Essential Safety and Handling Guide for
Saralasin Acetate Anhydrous

FOR RESEARCH USE ONLY. Not for use in humans.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Saralasin acetate anhydrous. The following
procedures are designed to ensure the safe handling, storage, and disposal of this compound,
minimizing risk and ensuring the integrity of research.

Immediate Safety and Personal Protective
Equipment (PPE)

While Saralasin acetate anhydrous is not classified as a hazardous substance according to
the Globally Harmonised System (GHS), adherence to standard laboratory safety protocols is
essential to minimize exposure and ensure a safe working environment.

Recommended Personal Protective Equipment

Proper PPE is the first line of defense against potential exposure. The following equipment
should be worn at all times when handling Saralasin acetate anhydrous:
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PPE Category Item

Specification

Eye Protection Safety Glasses

with side shields

Hand Protection Gloves Nitrile gloves recommended
N95 (US) or equivalent,
) ) ) especially when handling the
Respiratory Protection Respirator ]
powder form to avoid
inhalation of dust.
Body Protection Lab Coat Standard laboratory coat

Health and Safety Information

Parameter Value

Reference

Acute Toxicity

LD50 (intravenous, mouse)

1171 mg/kg

Not a hazardous substance or

GHS Classification )
mixture

First Aid Measures

In the event of exposure, follow these first aid guidelines:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Operational Plans
Handling and Storage

Proper handling and storage are vital for maintaining the stability and integrity of Saralasin
acetate anhydrous.

Aspect Procedure

- Handle in a well-ventilated area, preferably in a

chemical fume hood, especially when working
Handling with the powder form to minimize inhalation. -

Avoid contact with skin, eyes, and clothing. -

Keep container tightly closed when not in use.

- Store in a tightly sealed container in a cool,

dry, and well-ventilated area. - Protect from light.
Storage

- Recommended long-term storage temperature

is -20°C.

Spill Response Plan

In the event of a spill, follow these steps to ensure safe cleanup:

o Evacuate and Ventilate: Evacuate the immediate area of the spill and ensure adequate
ventilation.

» Wear Appropriate PPE: Before cleaning up, don the recommended PPE (safety glasses,
gloves, lab coat, and respirator).

o Contain the Spill: For powdered spills, gently cover with an absorbent material to avoid
generating dust. For liquid spills, use an inert absorbent material.

o Clean Up: Carefully scoop the absorbed material into a labeled, sealable container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable laboratory disinfectant or detergent and
water.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15177700?utm_src=pdf-body
https://www.benchchem.com/product/b15177700?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as
hazardous waste.

Disposal Plan

Dispose of Saralasin acetate anhydrous and any contaminated materials in accordance with
institutional, local, state, and federal regulations for chemical waste.

Waste Type Disposal Procedure

- Collect in a clearly labeled, sealed container
Unused Product for chemical waste. - Do not dispose of down

the drain or in general waste.

- Includes items such as pipette tips, vials,
) ) gloves, and absorbent materials. - Collect in a
Contaminated Materials )
designated and clearly labeled hazardous waste

container.

hvsicochemical and Solubili

Property Value Reference
Molecular Formula C44H69N13012 [1]
Molecular Weight 972.1 g/mol [1]
Appearance White to off-white powder

Solubility in DMSO 100 mg/mL (100.99 mM) [2]
Solubility in Saline (0.9% NaCl) 100 mg/mL (101.00 mM) [2]

Experimental Protocols

Saralasin acetate is a competitive angiotensin Il antagonist and is often used in hypertension
research.[2] While specific experimental protocols will vary depending on the research
objectives, a general workflow for in vivo administration is outlined below.

In Vivo Administration Workflow
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General Workflow for In Vivo Administration of Saralasin Acetate

Preparation of Dosing Solution

Animal Preparation

~N

Administration of Saralasin Acetate

l

Monitoring of Physiological Parameters

l

Sample Collection

l

Data Analysis

Click to download full resolution via product page

Caption: General workflow for in vivo experiments using Saralasin acetate.

Disclaimer: This information is intended for guidance only and may not be exhaustive. It is the
responsibility of the user to conduct a thorough risk assessment and implement appropriate
safety measures based on their specific laboratory conditions and experimental protocols.

Always consult your institution's safety office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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